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Compound of Interest

Compound Name: Allylthiopropionate

Cat. No.: B15377150

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allylthiopropionate (CsH100S) is a sulfur-containing organic compound recognized for its
characteristic garlic and onion-like aroma.[1][2] While it is primarily utilized as a flavoring agent
in the food industry, its stability and distinct chemical properties make it a suitable candidate for
use as an analytical standard.[3] This document provides detailed application notes and
protocols for the use of allylthiopropionate as a calibration standard for the quantitative
analysis of volatile sulfur compounds in complex matrices, such as food products and
environmental samples, using Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of Allylthiopropionate

A comprehensive understanding of the physicochemical properties of a standard is crucial for
its effective application.
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Property Value Reference
Molecular Formula CeH100S PubChem
Molecular Weight 130.21 g/mol PubChem
Boiling Point 150-151 °C at 760 mmHg PubChem
Appearance Colorless to pale yellow liquid FlavScents

Alliaceous, fresh onion, garlic,
Odor FlavScents
green, gassy

S-allyl thiopropionate, S-2-
Synonyms ] PubChem
Propenyl propanethioate

Application: Quantification of Allyl Isothiocyanate in
Mustard Seed Ol

This protocol outlines the use of allylthiopropionate as an internal standard for the
quantification of allyl isothiocyanate, a major flavor component in mustard seed oil, by GC-MS.
The structural similarity and differing retention times of these two compounds make
allylthiopropionate an excellent choice for an internal standard, which helps to correct for
variations in sample injection and instrument response.

Experimental Workflow
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Standard and Sample Preparation
Prepare Allylthiopropionate
(Internal Standard) Stock Solution
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Prepare Calibration Standards Prepare Mustard Seed Oil Sample
(Dilution and addition of Internal Standard)
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GC-MS Analysis
y y

Inject Samples and Standards
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/Data Processing and Quantification\
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Quantify Allyl Isothiocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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